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Compound of Interest

Compound Name: 10-Nonadecanone

Cat. No.: B1346682 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the key physical properties of 10-
Nonadecanone (CAS 504-57-4), with a specific focus on its melting and boiling points. This

document includes tabulated data, detailed experimental protocols for the determination of

these properties, and a workflow diagram for procedural illustration.

Quantitative Physical Properties
The physical properties of 10-Nonadecanone are critical for its handling, application, and

integration into various chemical and pharmaceutical processes. A summary of its key physical

constants is provided below.

Physical Property Value Conditions

Melting Point 58 °C -

Melting Point Range 58.0 to 62.0 °C -

Boiling Point 156 °C at 1.1 mmHg

Synonyms for 10-Nonadecanone include Caprinone and Dinonyl Ketone.
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Experimental Protocols for Physical Property
Determination
The following sections detail standardized methodologies for the experimental determination of

the melting and boiling points of solid organic compounds such as 10-Nonadecanone.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol describes the capillary method using a melting point apparatus.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of 10-Nonadecanone (powdered)

Mortar and pestle (optional, for pulverizing crystals)

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of dry 10-Nonadecanone is placed on a clean, dry

surface. The open end of a capillary tube is pressed into the sample, forcing a small amount

of the solid into the tube. The tube is then inverted and tapped gently to pack the solid into

the sealed end. The packed sample height should be approximately 2-3 mm.

Apparatus Setup: The capillary tube is placed into the sample holder of the melting point

apparatus.

Initial Rapid Determination: A preliminary, rapid heating is performed to get an approximate

melting point range. This helps in saving time during the accurate determination.
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Accurate Determination: A fresh sample is prepared in a new capillary tube. The apparatus is

heated at a medium rate until the temperature is about 15-20°C below the approximate

melting point found in the previous step. The heating rate is then reduced to about 1-2°C per

minute to allow for thermal equilibrium between the sample and the thermometer.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

has turned into a clear liquid is recorded as the end of the melting range. For pure

compounds, this range is typically narrow (0.5-1.0°C).

2.2. Boiling Point Determination at Reduced Pressure

Due to the high molecular weight of 10-Nonadecanone, its boiling point is determined at a

reduced pressure to prevent decomposition at higher temperatures. The Thiele tube method is

a common and effective technique for this purpose.

Apparatus and Materials:

Thiele tube

Heat-resistant oil (e.g., mineral oil)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Rubber band or wire to attach the test tube to the thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Vacuum source and manometer

Procedure:

Sample Preparation: A small amount (approximately 0.5 mL) of 10-Nonadecanone is placed

in the small test tube. A capillary tube is placed inside the test tube with the open end
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downwards.

Apparatus Assembly: The small test tube is attached to the thermometer using a rubber

band. The assembly is then placed in the Thiele tube, ensuring the sample is below the side

arm of the Thiele tube. The Thiele tube is connected to a vacuum source and a manometer

to maintain a constant reduced pressure (e.g., 1.1 mmHg).

Heating: The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.[1]

Observation and Recording: Heating is continued until a steady stream of bubbles is

observed, and then the heat source is removed. As the apparatus cools, the bubbling will

slow down and stop. The temperature at which the liquid just begins to enter the capillary

tube is the boiling point of the liquid at that reduced pressure.[1] This is the point where the

vapor pressure of the sample equals the pressure of the system.

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the determination of the physical

properties of a solid organic compound like 10-Nonadecanone.
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Workflow for Physical Property Determination of a Solid Organic Compound
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Caption: Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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